2,4-dichloro-5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C15H17Cl2N3O3S/c1-10-6-15(14(17)7-13(10)16)24(21,22)19-11-8-18-20(9-11)12-2-4-23-5-3-12/h6-9,12,19H,2-5H2,1H3
• InChI Key: MDIAXWXXVRZOAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NC2=CN(N=C2)C3CCOCC3
• Molecular Formula: C15H17Cl2N3O3S
• Molecular Weight: 390.3 g/mol

Description

2,4-dichloro-5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H17Cl2N3O3S and its molecular weight is 390.28. The purity is usually 95%.
BenchChem offers high-quality 2,4-dichloro-5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dichloro-5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound is part of a class of chemicals involved in the synthesis of pyrazoline and pyrazole derivatives, which have shown significant antimicrobial activities. These compounds are synthesized from α,β-unsaturated ketones and further modified to incorporate benzenesulfonamide moieties. Such derivatives have been tested against various organisms, including E. coli, P. aeruginosa, S. aureus, and C. albicans, demonstrating their potential in addressing bacterial and fungal infections (Hassan, 2013).

Anticancer and Enzyme Inhibition

Another significant application is in the field of anticancer research, where derivatives of the compound, particularly those incorporating pyrazole benzenesulfonamide structures, have been investigated for their cytotoxic and carbonic anhydrase inhibitory effects. These studies have identified compounds with potential as novel anticancer agents due to their selectivity and potency, showcasing the compound's versatility in medicinal chemistry (Gul et al., 2016).

Herbicidal Activity

In the agricultural sector, derivatives of this compound have been explored for their herbicidal activity, particularly against dicotyledonous weed species. The herbicidal action is attributed to interference with the biosynthesis of branched-chain amino acids, providing a potential pathway for the development of new herbicides (Eussen et al., 1990).

Anti-Inflammatory and Blood Glucose Lowering Agents

Further research has expanded into the compound's potential as an anti-inflammatory agent and its ability to lower blood glucose levels. Novel pyrazolines bearing benzenesulfonamide moiety have been synthesized, showing significant anti-inflammatory action and blood glucose lowering activity in animal models. These findings open up avenues for the development of new therapeutic agents in managing inflammation and diabetes (Ovais et al., 2013).